Cas no 56239-14-6 (5-(4-bromophenyl)pyrimidin-4-amine)

• Product Name: 5-(4-bromophenyl)pyrimidin-4-amine
• CAS No: 56239-14-6
• CID: 4655134
• Update Time: 2025-06-11

5-(4-bromophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)pyrimidin-4-amine

Additional information on 5-(4-bromophenyl)pyrimidin-4-amine

5-(4-bromophenyl)pyrimidin-4-amine: An Overview of a Promising Compound (CAS No. 56239-14-6)

5-(4-bromophenyl)pyrimidin-4-amine (CAS No. 56239-14-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the development of novel drugs for cancer and other diseases. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of 5-(4-bromophenyl)pyrimidin-4-amine.

Chemical Structure and Properties

5-(4-bromophenyl)pyrimidin-4-amine is a pyrimidine derivative with a brominated phenyl group attached to the 5-position of the pyrimidine ring. The molecular formula of this compound is C₁₁H₉BrN₃, and its molecular weight is 260.11 g/mol. The presence of the bromine atom and the amine group imparts unique chemical properties to this molecule, making it an attractive candidate for drug design and development.

The solubility of 5-(4-bromophenyl)pyrimidin-4-amine in various solvents is an important consideration for its use in laboratory settings and pharmaceutical formulations. It exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug delivery systems.

Biological Activities and Mechanisms of Action

5-(4-bromophenyl)pyrimidin-4-amine has been extensively studied for its biological activities, particularly its potential as an anticancer agent. Recent research has shown that this compound exhibits significant antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

One of the primary mechanisms by which 5-(4-bromophenyl)pyrimidin-4-amine exerts its anticancer effects is through the inhibition of protein kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These kinases play critical roles in cell cycle regulation and signal transduction, and their inhibition can lead to cell cycle arrest and apoptosis in cancer cells.

In addition to its anticancer properties, 5-(4-bromophenyl)pyrimidin-4-amine has also shown potential as an anti-inflammatory agent. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), making it a promising candidate for the treatment of inflammatory diseases.

Clinical Applications and Future Prospects

The promising biological activities of 5-(4-bromophenyl)pyrimidin-4-amine have led to increased interest in its clinical applications. Several preclinical studies have evaluated the safety and efficacy of this compound in animal models of cancer and inflammation. These studies have shown that 5-(4-bromophenyl)pyrimidin-4-amine is well-tolerated at therapeutic doses and exhibits minimal toxicity to normal cells.

The results from these preclinical studies have paved the way for further clinical trials to assess the safety and efficacy of 5-(4-bromophenyl)pyrimidin-4-amine in human subjects. Early-phase clinical trials are currently underway to evaluate the pharmacokinetics, pharmacodynamics, and therapeutic potential of this compound in patients with various cancers.

Beyond cancer therapy, there is growing interest in exploring the use of 5-(4-bromophenyl)pyrimidin-4-amine for other therapeutic applications. For instance, its anti-inflammatory properties make it a potential candidate for treating autoimmune disorders such as rheumatoid arthritis and multiple sclerosis. Additionally, ongoing research is investigating its potential as a neuroprotective agent for neurodegenerative diseases like Alzheimer's disease.

Synthesis and Derivatives

The synthesis of 5-(4-bromophenyl)pyrimidin-4-amine involves several well-established chemical reactions. One common synthetic route involves the condensation of 2-aminothiazole with 4-bromoacetophenone followed by cyclization to form the pyrimidine ring. This method provides a high yield of the desired product with good purity.

In addition to the parent compound, various derivatives of 5-(4-bromophenyl)pyrimidin-4-amine have been synthesized to optimize its pharmacological properties. These derivatives often involve modifications to the brominated phenyl group or the pyrimidine ring to enhance potency, selectivity, or bioavailability. For example, substituting the bromine atom with other halogens or functional groups can significantly alter the biological activity of the molecule.

Safety Considerations

Safety is a critical consideration in the development of any new drug candidate. Preclinical studies have shown that 5-(4-bromophenyl)pyrimidin-4-amine has a favorable safety profile at therapeutic doses. However, like any chemical compound, it may have potential side effects or interactions with other drugs. Therefore, ongoing research is essential to fully understand its safety profile and ensure its safe use in clinical settings.

To ensure patient safety, comprehensive toxicology studies are being conducted to evaluate the long-term effects of chronic exposure to 5-(4-bromophenyl)pyrimidin-4-amine strong>. These studies include assessments of genotoxicity, carcinogenicity, reproductive toxicity, and other relevant endpoints. p > p >< strong >Conclusion< / strong > p > p >In summary ,< strong > 5 -( 4 -bromophenyl ) pyrimidin - 4 - amine strong > ( CAS No . 56239 - 14 - 6 ) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive candidate for developing novel therapies for cancer , inflammation , and other diseases . Ongoing research continues to uncover new insights into its mechanisms of action , safety profile , and clinical applications , paving the way for future advancements in drug discovery . p > article > response >